Cas no 677742-59-5 ((2S)-1-methoxybutan-2-amine hydrochloride)

• Product Name: (2S)-1-methoxybutan-2-amine hydrochloride
• CAS No: 677742-59-5
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• MDL: MFCD17676644
• CID: 2181954
• PubChem ID: 46941497
• Update Time: 2025-10-29

(2S)-1-methoxybutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-methoxymethyl-propylamine hydrochloride
• (S)-1-methoxybutan-2-amine hydrochloride
• (2S)-1-methoxybutan-2-amine hydrochloride
• AKOS015894510
• DB-258151
• CCB74259
• (S)-1-Methoxybutan-2-aminehydrochloride
• 2-ButanaMine, 1-Methoxy-, hydrochloride (1
• SCHEMBL1797729
• D87653
• 677742-59-5
• CS-0341478
• MFCD17676644
• AS-0812
• (2S)-1-methoxybutan-2-amine;hydrochloride
• EN300-1726281
• VUBZWLXCCORIPY-JEDNCBNOSA-N
• 825-044-5

• MDL： MFCD17676644
• Inchi： 1S/C5H13NO.ClH/c1-3-5(6)4-7-2;/h5H,3-4,6H2,1-2H3;1H/t5-;/m0./s1
• InChI Key： VUBZWLXCCORIPY-JEDNCBNOSA-N
• SMILES： Cl.O(C)C[C@H](CC)N

Computed Properties

• Exact Mass: 139.0763918g/mol
• Monoisotopic Mass: 139.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-methoxybutan-2-amine hydrochloride

The Comprehensive Overview of (2S)-1-Methoxybutan-2-Amine Hydrochloride (CAS No. 677742-59-5)

(2S)-1-Methoxybutan-2-Amine Hydrochloride, identified by the CAS registry number 677742-59-5, is a chiral organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural properties and promising applications in drug development. Recent advancements in chemical synthesis and pharmacological studies have shed light on its potential as a therapeutic agent, particularly in the treatment of neurodegenerative diseases and cardiovascular disorders.

The molecular structure of (2S)-1-Methoxybutan-2-Amine Hydrochloride consists of a butanamine backbone with a methoxy group attached at the 1-position and an amino group at the 2-position, which is also the site of chirality. The hydrochloride salt form ensures stability and solubility, making it suitable for various biological assays. Researchers have exploited its stereochemistry to investigate its enantioselective effects on cellular targets, particularly in neuronal cells.

Recent studies have highlighted the role of (2S)-1-Methoxybutan-2-Amine Hydrochloride in modulating neurotransmitter systems, specifically dopamine and serotonin pathways. This modulation has been linked to potential therapeutic benefits in conditions such as Parkinson's disease and depression. Preclinical trials have demonstrated its ability to enhance dopaminergic signaling without inducing adverse side effects, making it a promising candidate for further investigation.

In addition to its pharmacological applications, (2S)-1-Methoxybutan-2-Amine Hydrochloride has been explored as a building block in total synthesis of complex natural products. Its unique stereochemistry allows for the construction of biologically active molecules with high enantioselectivity. This has led to its use in synthesizing alkaloids and other bioactive compounds, further underscoring its versatility in organic chemistry.

The synthesis of (2S)-1-Methoxybutan-2-Amine Hydrochloride involves a multi-step process that includes asymmetric induction to achieve the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have improved the yield and enantiomeric excess of this compound, making it more accessible for large-scale production. These improvements have facilitated its use in both academic research and industrial applications.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed to ensure compliance with regulatory standards. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it a sustainable choice for use in pharmaceutical formulations and chemical processes.

In conclusion, (2S)-1-Methoxybutan-2-Amine Hydrochloride (CAS No. 677742-59-5) represents a significant advancement in organic chemistry and pharmacology. Its unique properties, coupled with recent research findings, position it as a valuable tool in drug discovery and chemical synthesis. As ongoing studies continue to uncover its full potential, this compound is poised to make substantial contributions to the field of medicine and beyond.